Cas no 1019610-11-7 (N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine)

• Product Name: N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine
• CAS No: 1019610-11-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5175924
• PubChem ID: 28430016
• Update Time: 2026-03-04

N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-[(5-methyl-2-furanyl)methyl]-
• N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine

• Inchi： 1S/C11H12N2O/c1-9-4-5-11(14-9)8-13-10-3-2-6-12-7-10/h2-7,13H,8H2,1H3
• InChI Key： WAVHLIKIALWBLH-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1NCC1=CC=C(C)O1

Additional information on N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine

N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine: A Comprehensive Overview

N-[(5-methylfuran-2-yl)methyl]pyridin-3-amine, identified by the CAS number 1019610-11-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices. The molecule consists of a pyridine ring substituted with an amine group at the 3-position and a methylfuran substituent at the nitrogen atom, creating a structure that exhibits interesting electronic and optical properties.

Recent studies have highlighted the importance of N-(5-methylfuran-2-yl)methyl groups in enhancing the stability and reactivity of pyridine derivatives. Researchers have demonstrated that the presence of this substituent can significantly influence the electronic distribution within the molecule, making it a promising candidate for applications in organic electronics. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound as a building block for constructing novel π-conjugated systems, which exhibit enhanced charge transport properties.

The synthesis of N-(5-methylfuran-2-yl)methylpyridin-3-amine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and purity while reducing reaction times. A notable advancement in this area was reported in *Journal of Organic Chemistry*, where a team developed a catalytic method using palladium catalysts to facilitate the coupling reaction, resulting in higher yields and better product quality.

In terms of applications, N-(5-methylfuran-2-yl)methylpyridin-3-amines have shown promise in several areas. In pharmaceuticals, the compound's ability to act as a ligand for metal ions has been exploited in drug delivery systems. For example, researchers have used this compound to create metalloporphyrins with enhanced stability and bioavailability, which could be used in targeted drug delivery systems.

Another area where this compound has made an impact is in materials science. Its π-conjugated structure makes it suitable for use in organic semiconductors and light-emitting diodes (LEDs). A 2023 study published in *Nature Communications* demonstrated that incorporating this compound into polymer blends significantly improved their electrical conductivity without compromising their mechanical properties.

The environmental impact of synthesizing N-(5-methylfuran-2-yl)methylpyridin-3-amines has also been a topic of interest among researchers. Efforts are being made to develop more sustainable synthesis methods that minimize waste and reduce energy consumption. One promising approach involves using microwave-assisted synthesis techniques, which not only accelerate reaction times but also reduce the need for hazardous solvents.

In conclusion, N-(5-methylfuran-2-yllmethyl)pyridin -3 -amine (CAS No: 1019610 -11 -7) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on cutting-edge projects in chemistry, materials science, and pharmacology. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology.